Cas no 1805144-01-7 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate
• CAS No: 1805144-01-7
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894097
• Update Time: 2025-06-07

Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)7-6(8(11)12)4(3-10)2-5(13)14-7/h2,8H,3H2,1H3
• InChI Key： FANJFHNVOVFRPP-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate

Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate (CAS No. 1805144-01-7): An Overview

Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate (CAS No. 1805144-01-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloromethyl, difluoromethyl, and iodo substituents, offers a wide range of potential applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate is composed of a pyridine ring with specific functional groups that contribute to its unique properties. The presence of the chloromethyl group allows for facile derivatization, making it an attractive intermediate in synthetic pathways. The difluoromethyl substituent imparts enhanced metabolic stability and biological activity, while the iodo group provides a handle for further functionalization and radiolabeling studies.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their improved pharmacokinetic properties and enhanced biological activity. The difluoromethyl group in Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate is particularly noteworthy for its ability to modulate the binding affinity and selectivity of target proteins. This has been demonstrated in several studies where fluorinated analogs have shown superior potency and reduced off-target effects compared to their non-fluorinated counterparts.

The chloromethyl group in this compound serves as a versatile reactive site for various chemical transformations. It can be readily converted into other functional groups such as amines, ethers, or thioethers through nucleophilic substitution reactions. This property makes Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate an ideal starting material for the synthesis of complex molecules with diverse biological activities.

The presence of the iodo substituent also opens up opportunities for radiolabeling studies, which are crucial in understanding the pharmacokinetics and biodistribution of potential drug candidates. Radiolabeled derivatives can be used to track the metabolism and distribution of the compound in vivo, providing valuable insights into its behavior within biological systems.

In addition to its synthetic utility, Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate has shown promise in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable tool for probing biological pathways and identifying new therapeutic targets. For instance, recent research has highlighted its efficacy as an inhibitor of certain kinases involved in cancer signaling pathways, suggesting its potential as a lead compound for anticancer drug development.

The versatility and unique properties of Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate have also led to its exploration in other areas of medicinal chemistry. Its ability to modulate ion channels and transporters has been investigated, with some studies showing promising results in modulating neuronal function and treating neurological disorders.

In conclusion, Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-iodopyridine-2-carboxylate (CAS No. 1805144-01-7) is a highly promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents with improved pharmacological profiles. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.